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Compound of Interest

Compound Name: Monoolein-d5

Cat. No.: B587898 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Monoolein-d5 is publicly available. This

guide is based on the SDS for its non-deuterated counterpart, Monoolein, as the safety and

handling considerations are expected to be largely similar. Deuteration is not anticipated to

significantly alter the macroscopic chemical hazards of the molecule.

This technical guide provides comprehensive safety and handling information for Monoolein-
d5, a deuterated lipid of significant interest to researchers, scientists, and drug development

professionals. Its applications span various fields, including drug delivery, emulsion

stabilization, and protein crystallization.[1][2]

Product Identification and Properties
Monoolein-d5 is a deuterated version of monoolein, a monoacylglycerol. The deuteration is

typically on the glycerol backbone.
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Property Value Source

Synonyms

α-Monoolein-d5, 9-

Octadecenoic acid (9Z)-, 2,3-

dihydroxypropyl-1,1,2,3,3-d5

ester

[3]

CAS Number 565183-24-6 [3]

Molecular Formula C₂₁D₅H₃₅O₄ [3]

Molecular Weight 361.57 g/mol [3]

Appearance

Not explicitly available for

monoolein-d5. Monoolein is a

viscous liquid or semi-solid.

Solubility

Not explicitly available for

monoolein-d5. Monoolein is

practically insoluble in water.

[4]

Hazard Identification and Toxicology
Based on the data for monoolein, Monoolein-d5 is not classified as a hazardous substance.[4]

[5]
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Hazard Category Classification Notes

Acute Toxicity
Not classified as acutely toxic.

[4]

Ingestion of large amounts

may cause nausea and

vomiting.[4]

Skin Corrosion/Irritation Not classified as an irritant.
May cause minor irritation for

susceptible individuals.[4]

Eye Damage/Irritation Not classified as an irritant. May cause eye irritation.[5]

Carcinogenicity

No carcinogenic effects have

been reported for monoolein.

[4]

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC.[5]

Mutagenicity

No mutagenic effects have

been reported for monoolein.

[4]

Reproductive Toxicity

No reproductive toxic effects

have been reported for

monoolein.[4]

To the best of current knowledge, the chemical, physical, and toxicological properties of

monoolein have not been thoroughly investigated.[5][6]

First-Aid Measures
Standard first-aid measures are recommended in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[5][6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[7]

Handling, Storage, and Stability
Proper handling and storage are crucial for maintaining the integrity of deuterated lipids like

Monoolein-d5.
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Aspect Recommendation

Handling

Avoid contact with skin and eyes.[4] Use in a

well-ventilated area. The usual precautions for

handling chemicals should be observed.[4]

Storage

Store in a cool, dry, and well-ventilated area.[4]

For deuterated lipids, storage at or below -16°C

is recommended for long-term stability.[8] For

solutions in organic solvents, store at -20°C ±

4°C under an inert atmosphere (e.g., argon or

nitrogen).[8]

Stability

The product is stable under normal storage and

handling conditions.[4] Avoid contact with strong

oxidizing agents.[5]

Special Precautions for Deuterated Lipids

To prevent condensation, which can lead to

degradation, allow the container to warm to

room temperature before opening.[8]

Unsaturated lipids are hygroscopic and should

be dissolved in a suitable organic solvent for

storage.[8]

Experimental Protocols
Deuterated monoolein is instrumental in structural biology, particularly in neutron scattering

studies of membrane proteins.[1]

Preparation of Lipidic Cubic Phase (LCP) for Protein
Crystallization
This protocol describes the formation of a lipidic cubic phase (LCP) using monoolein, a

common application for its deuterated form.

Materials:

Monoolein (or Monoolein-d5)
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Aqueous solution (e.g., buffer or protein solution)

Procedure:

Mixing: Combine monoolein with the aqueous solution. A common ratio is approximately

60:40 (w/w) lipid to aqueous phase.

Homogenization: The mixture is typically homogenized using two coupled syringes to ensure

a uniform, transparent, and highly viscous material.

Dispensing: The resulting LCP can be dispensed in small volumes (e.g., nanoliters) for

crystallization experiments.

Protein Incorporation: A solution of the detergent-solubilized membrane protein is then mixed

with the LCP.[9]

Visualizations
Experimental Workflow for LCP Formation
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Caption: Workflow for the formation of a Lipidic Cubic Phase (LCP) using monoolein.

Logical Relationship of Safety Precautions
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Handling Storage
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Caption: Interrelationship of safety precautions for handling and storing Monoolein-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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